Cas no 674792-05-3 ((S)-1-N-Boc-2-isopropylpiperazine)

(S)-1-N-Boc-2-isopropylpiperazine is a chiral piperazine derivative widely used as a key intermediate in pharmaceutical synthesis and asymmetric catalysis. The tert-butoxycarbonyl (Boc) protecting group enhances its stability and facilitates selective deprotection under mild acidic conditions. Its stereocenter at the 2-position, bearing an isopropyl substituent, makes it valuable for constructing enantioselective compounds, particularly in the development of bioactive molecules and ligands. The product’s high purity and well-defined chirality ensure reproducibility in complex synthetic routes. Its compatibility with a range of reaction conditions further underscores its utility in medicinal chemistry and fine chemical applications.
(S)-1-N-Boc-2-isopropylpiperazine structure
674792-05-3 structure
Product Name:(S)-1-N-Boc-2-isopropylpiperazine
CAS No:674792-05-3
MF:C12H24N2O2
MW:228.331163406372
MDL:MFCD03787918
CID:68591
PubChem ID:17750439
Update Time:2025-06-07

(S)-1-N-Boc-2-isopropylpiperazine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-Boc-2-Isopropylpiperazine
    • (S)-2-Isopropylpiperazine-1-carboxylic acid tert-butyl ester
    • (2S)-2-Isopropylpiperazine, N1-BOC protected
    • (S)-1-Boc- 2-isopropyl-piperazine
    • (S)-N-1-BOC-2-ISOPROPYLPIPERAZINE
    • S-1-Boc-2-isopropylpiperazine
    • tert-butyl (S)-2-isopropylpiperazine-1-carboxylate
    • tert-butyl (2S)-2-propan-2-ylpiperazine-1-carboxylate
    • (S)-1-BOC-2-ISOPROPYL-PIPERAZINE
    • (S)-tert-butyl 2-isopropylpiperazine-1-carboxylate
    • tert-Butyl (2S)-2-(propan-2-yl)piperazine-1-carboxylate
    • 1-Piperazinecarboxylicacid, 2-(1-methylethyl)-, 1,1-dimethylethyl ester, (2S)-
    • tert-butyl (2S)-2-isopropylpiperazine-1-carboxylate
    • (R)-1-Boc-2-isopropylpiperazine
    • (S)-1-BOC- 2-ISOPROPYL-PIPERAZINE HCL
    • 1-N-Boc-2S-isopropyl-Piperazine
    • tert-butyl (2S)-2-propan-2-ylpiperaz
    • (2S)-N-Boc-2-Isopropyl-piperazine
    • CS-W020508
    • PS-3851
    • BL002245
    • AKOS005258590
    • SCHEMBL63799
    • 1,1-dimethylethyl (2S)-2(1-methylethyl)-1-piperazinecarboxylate
    • (S)-N-1-Boc-2-isopropylpiperazine, AldrichCPR
    • J-502536
    • 1-tert-butyloxycarbonyl-(S)-2-isopropylpiperazine
    • A25980
    • AC-2208
    • NZTWGWFHWJARJX-SNVBAGLBSA-N
    • 1,1-dimethylethyl (2S)-2-(1-methylethyl)-1-piperazinecarboxylate
    • MFCD03787918
    • (2S)-1-N-BOC-2-ISOPROPYLPIPERAZINE
    • AKOS015897764
    • EN300-157767
    • (S)-2-ISOPROPYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • DTXSID90590506
    • 674792-05-3
    • (S)-1-N-Boc-2-isopropylpiperazine
    • MDL: MFCD03787918
    • Inchi: 1S/C12H24N2O2/c1-9(2)10-8-13-6-7-14(10)11(15)16-12(3,4)5/h9-10,13H,6-8H2,1-5H3/t10-/m1/s1
    • InChI Key: NZTWGWFHWJARJX-SNVBAGLBSA-N
    • SMILES: O(C(C)(C)C)C(N1CCNC[C@@H]1C(C)C)=O

Computed Properties

  • Exact Mass: 228.18400
  • Monoisotopic Mass: 228.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 298.4±15.0℃ at 760 mmHg
  • Flash Point: 134.2±20.4 °C
  • PSA: 41.57000
  • LogP: 2.11800
  • Sensitiveness: Moisture Sensitive
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

(S)-1-N-Boc-2-isopropylpiperazine Security Information

(S)-1-N-Boc-2-isopropylpiperazine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(S)-1-N-Boc-2-isopropylpiperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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abcr
AB467094-1 g
(S)-tert-Butyl 2-isopropylpiperazine-1-carboxylate, 95%; .
674792-05-3 95%
1g
€199.80 2023-07-18
abcr
AB467094-5 g
(S)-tert-Butyl 2-isopropylpiperazine-1-carboxylate, 95%; .
674792-05-3 95%
5g
€516.60 2023-07-18
Apollo Scientific
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£15.00 2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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